Cas no 2044714-17-0 (2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride)

• Product Name: 2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride
• CAS No: 2044714-17-0
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD30486543
• CID: 4634499
• PubChem ID: 137698597
• Update Time: 2025-10-31

2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride
• 2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride

• MDL： MFCD30486543
• Inchi： 1S/C8H11N3O2.ClH/c12-8(13)6-10-3-4-11-2-1-9-7(11)5-10;/h1-2H,3-6H2,(H,12,13);1H
• InChI Key： MVLQQQCJNVSKJA-UHFFFAOYSA-N
• SMILES： C(N1CCN2C=CN=C2C1)C(=O)O.Cl

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride

Comprehensive Overview of 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride (CAS No. 2044714-17-0)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride (CAS No. 2044714-17-0) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[1,2-a]pyrazine core, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The dihydrochloride salt form further improves its solubility, making it a promising candidate for preclinical studies.

The compound's CAS No. 2044714-17-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent trends indicate that scientists are exploring its role in modulating enzyme activity and receptor interactions, aligning with the broader demand for small-molecule therapeutics. Keywords such as "imidazo[1,2-a]pyrazine derivatives" and "acetic acid dihydrochloride applications" are gaining traction in AI-driven literature searches, underscoring the need for detailed analyses like this one.

From a synthetic chemistry perspective, 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride exemplifies advancements in heterocyclic compound design. Its scaffold is amenable to functionalization, enabling researchers to fine-tune pharmacological properties. This adaptability is critical in addressing challenges like drug resistance and off-target effects—topics dominating forums and SEO-optimized research queries. Notably, the compound's stability under physiological conditions has sparked investigations into its use as a prodrug or intermediate in multi-step syntheses.

Beyond its chemical attributes, the demand for CAS No. 2044714-17-0 is fueled by its potential in neurological and metabolic disorder research. With rising global interest in precision medicine, this compound's ability to interact with central nervous system targets positions it as a tool for exploring novel therapeutic pathways. Discussions on platforms like ResearchGate often highlight its utility in high-throughput screening assays, further cementing its status as a valuable research reagent.

Quality control and analytical profiling are paramount for 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride. Advanced techniques such as HPLC-MS and NMR spectroscopy are employed to verify purity and structural integrity, ensuring reproducibility in experimental outcomes. These protocols align with industry standards and respond to frequent search queries like "how to characterize imidazo[1,2-a]pyrazine compounds," demonstrating the compound's integration into rigorous scientific workflows.

In summary, CAS No. 2044714-17-0 represents a convergence of synthetic innovation and biomedical potential. Its prominence in drug discovery pipelines and alignment with trending research themes—such as structure-activity relationship (SAR) studies—make it a subject of enduring relevance. As the scientific community continues to unravel its capabilities, this compound is poised to contribute meaningfully to next-generation therapeutic solutions.